Cas no 651056-54-1 (tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate
• CAS No: 651056-54-1
• MF: C₁₃H₂₆N₂O₄S
• MW: 306.421542644501
• MDL: MFCD21103768
• CID: 406982
• PubChem ID: 47387381
• Update Time: 2025-07-17

tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(propylsulfonyl)-4-piperidinyl]-, 1,1-dimethylethylester
• tert-Butyl (1-(propylsulfonyl)piperidin-4-yl)carbamate
• tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate

• MDL： MFCD21103768
• Inchi： 1S/C13H26N2O4S/c1-5-10-20(17,18)15-8-6-11(7-9-15)14-12(16)19-13(2,3)4/h11H,5-10H2,1-4H3,(H,14,16)
• InChI Key： XRERICYIGYNELA-UHFFFAOYSA-N
• SMILES： S(CCC)(N1CCC(CC1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 415
• Topological Polar Surface Area: 84.1

Additional information on tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate

Introduction to tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate (CAS No. 651056-54-1)

tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate (CAS No. 651056-54-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a tert-butyl carbamate derivative with a unique structural feature: a piperidine ring substituted with a propane-1-sulfonyl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate can be represented as follows: the tert-butyl group attached to the nitrogen atom of the carbamate moiety provides steric protection, while the piperidine ring, functionalized with a propane-1-sulfonyl group, introduces additional reactivity and selectivity. This structure has been extensively studied for its potential applications in drug discovery and development.

Recent research has highlighted the importance of tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate in the synthesis of compounds targeting various biological pathways. For instance, studies have shown that this compound can serve as a key intermediate in the preparation of selective serotonin reuptake inhibitors (SSRIs), which are widely used in the treatment of depression and anxiety disorders. The sulfonyl group on the piperidine ring plays a crucial role in modulating the binding affinity and selectivity of these inhibitors.

In addition to its role in SSRI synthesis, tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate has also been explored for its potential in developing novel antiviral agents. Research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structural features of this compound allow it to interact with viral proteins, thereby inhibiting viral replication and spread.

The synthetic accessibility and functional versatility of tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate have made it an attractive target for chemists and pharmacologists alike. Various synthetic routes have been developed to efficiently produce this compound, including methods involving nucleophilic substitution reactions and palladium-catalyzed coupling reactions. These synthetic strategies not only enhance the yield and purity of the final product but also allow for easy modification of the molecule to tailor its properties for specific applications.

In terms of safety and handling, it is important to note that while tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible substances.

The future prospects for tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate are promising. Ongoing research continues to uncover new applications and derivatives, further expanding its utility in medicinal chemistry. As our understanding of its biological activity deepens, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents for a wide range of diseases.

In conclusion, tert-butyl N-[1-(propane-1-sulfonyl)piperidin-4-yl]carbamate (CAS No. 651056-54-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique chemical structure and versatile synthetic routes make it an invaluable tool for chemists and pharmacologists working on drug discovery projects. As research progresses, it is expected that this compound will continue to contribute to advancements in medicinal chemistry and healthcare.